
Physical and chemical properties of 3-Methoxy-
N,N-dimethylbenzylamine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3-Methoxy-N,N-

dimethylbenzylamine

Cat. No.: B097300 Get Quote

An In-depth Technical Guide to 3-Methoxy-N,N-dimethylbenzylamine

This guide provides a comprehensive overview of the physical, chemical, and safety properties

of 3-Methoxy-N,N-dimethylbenzylamine, tailored for researchers, scientists, and

professionals in drug development.

Physical Properties
3-Methoxy-N,N-dimethylbenzylamine is a colorless liquid at room temperature.[1] Its key

physical characteristics are summarized below.
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Property Value Source

Molecular Formula C10H15NO [1]

Molecular Weight 165.236 g/mol [1]

Physical Form Liquid [1]

Color Colorless [1]

Boiling Point 105°C at 13 mmHg [1]

Density 0.984 g/mL [1]

Refractive Index 1.514 [1]

Flash Point 96°C (205°F) [1]

Chemical Properties
This section details the chemical identifiers and reactivity of 3-Methoxy-N,N-
dimethylbenzylamine.
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Property Value Source

IUPAC Name
1-(3-methoxyphenyl)-N,N-

dimethylmethanamine
[1][2]

CAS Number 15184-99-3 [1]

Synonyms

3-methoxybenzyl

dimethylamine, 3-

methoxyphenyl methyl

dimethylamine

[1]

SMILES CN(C)CC1=CC(=CC=C1)OC [1]

InChI Key
IENUHHADGQLQLU-

UHFFFAOYSA-N
[1]

Stability
Stable under proper

conditions.
[3]

Incompatible Materials Oxidizing agents. [3]

Hazardous Decomposition

May decompose upon

combustion to generate carbon

monoxide, carbon dioxide, and

nitrogen oxides (NOx).

[3]

Spectroscopic Data
Spectroscopic information is crucial for the identification and characterization of 3-Methoxy-
N,N-dimethylbenzylamine.

Mass Spectrometry: GC-MS data is available.[2]

Infrared (IR) Spectra: ATR-IR and Vapor Phase IR spectra have been recorded.[2]

Nuclear Magnetic Resonance (NMR) Spectra: 13C NMR spectral data is available.[2]

Safety and Handling
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3-Methoxy-N,N-dimethylbenzylamine is considered a hazardous chemical and requires

careful handling.[4]

GHS Hazard Statements:

H315: Causes skin irritation.[2][4]

H319: Causes serious eye irritation.[2][4]

H335: May cause respiratory irritation.[2][4]

Precautionary Measures:

Handling: Use in a well-ventilated area.[3][4] Wear protective gloves, clothing, and eye/face

protection.[4] Wash hands and any exposed skin thoroughly after handling.[4] Avoid

breathing dust, fume, gas, mist, vapors, or spray.[4]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][4] Store

locked up.[3]

First Aid:

Inhalation: Move the victim to fresh air. Call a POISON CENTER or doctor if you feel

unwell.[4]

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, seek medical

advice.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[4]

Experimental Protocols
Synthesis of 3-Methoxy-N,N-dimethylbenzylamine via Reductive Amination

This protocol describes the synthesis from 3-Methoxybenzaldehyde.[5]

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b097300?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH5526014&productDescription=3-METHOXY-NN-DIMETHLBENZLA+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-N_N-dimethylbenzylamine
https://www.fishersci.com/store/msds?partNumber=AAH5526014&productDescription=3-METHOXY-NN-DIMETHLBENZLA+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-N_N-dimethylbenzylamine
https://www.fishersci.com/store/msds?partNumber=AAH5526014&productDescription=3-METHOXY-NN-DIMETHLBENZLA+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-N_N-dimethylbenzylamine
https://www.fishersci.com/store/msds?partNumber=AAH5526014&productDescription=3-METHOXY-NN-DIMETHLBENZLA+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/M3253_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5526014&productDescription=3-METHOXY-NN-DIMETHLBENZLA+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5526014&productDescription=3-METHOXY-NN-DIMETHLBENZLA+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5526014&productDescription=3-METHOXY-NN-DIMETHLBENZLA+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5526014&productDescription=3-METHOXY-NN-DIMETHLBENZLA+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/M3253_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5526014&productDescription=3-METHOXY-NN-DIMETHLBENZLA+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/M3253_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5526014&productDescription=3-METHOXY-NN-DIMETHLBENZLA+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5526014&productDescription=3-METHOXY-NN-DIMETHLBENZLA+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5526014&productDescription=3-METHOXY-NN-DIMETHLBENZLA+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b097300?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/3-methoxy-n-n-dimethylbenzylamine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Methoxybenzaldehyde (3.00 moles)

40% aqueous solution of dimethylamine (6.0 moles)

5% Palladium on activated carbon (Pd/C)

Ethanol

Diethyl ether

Sodium sulfate

Procedure:

Dissolve 3-Methoxybenzaldehyde (408 g, 3.00 moles) in ethanol.

Add the 5% palladium on activated carbon catalyst (20 g).

Introduce the dimethylamine solution (678 g of a 40% aqueous solution, 6.0 moles).

The reaction mixture is hydrogenated via catalytic hydrogenation.

Allow the reaction to proceed overnight at room temperature.

Remove the solvents in vacuo.

Dissolve the resulting residue in diethyl ether.

Wash the ether solution three times with water.

Dry the organic layer over sodium sulfate.

Remove the solvents in vacuo.

Purify the residue by distillation (boiling point 90°-94° C.) to yield the final product.[5]

Yield: 444.9 grams (89.7%).[5]

Visualizations
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The following diagram illustrates the experimental workflow for the synthesis of 3-Methoxy-
N,N-dimethylbenzylamine.

Synthesis Workflow for 3-Methoxy-N,N-dimethylbenzylamine

Starting Materials:
- 3-Methoxybenzaldehyde

- Dimethylamine (aq)
- Ethanol

Catalytic Hydrogenation
(Room Temperature, Overnight)

Catalyst:
5% Pd/C

Solvent Removal
(in vacuo)

Reaction Mixture Dissolve in Diethyl EtherResidue Wash with Water (3x)Ether Solution Dry over Sodium Sulfate Solvent Removal
(in vacuo)

Dried Solution Purification by Distillation
(90-94°C)

Crude Product Final Product:
3-Methoxy-N,N-dimethylbenzylamine

Purified Product

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 3-Methoxy-N,N-dimethylbenzylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b097300#physical-and-chemical-properties-of-3-
methoxy-n-n-dimethylbenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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